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A Note to Our Audience of Researchers, Scientists, and Drug Development Professionals:

The initial request for a comparative guide on "MRV-03" for a life sciences audience has led to
the identification of this product as a hydraulic modular relief valve. It is crucial to clarify that
"MRV-03" does not pertain to a reagent, technology, or compound used in biological research
or drug development. The information available consistently points to MRV-03 as a mechanical
component used in hydraulic systems to regulate pressure.

Therefore, this guide provides a detailed comparison of the MRV-03 hydraulic valve and its
equivalents based on their material composition, manufacturing attributes, and functional
specifications. While this may not directly align with your typical research focus, the principles
of material science and engineering performance are presented in a structured manner. An
alternative, "MRV" in a biomedical context refers to "Magnetic Resonance Venography," a
medical imaging technique, which is distinct from the product "MRV-03".[1]

Introduction to MRV-03 Modular Relief Valves

The MRV-03 is a type of modular relief valve used in hydraulic circuits.[2][3] Its primary function
is to limit the pressure in a hydraulic system to a predetermined maximum, thereby protecting
the system's components from damage due to excessive pressure.[4] When the system
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pressure exceeds the set value, the valve opens and diverts the excess hydraulic fluid back to
the tank, ensuring the system operates within a safe pressure range.[5] These valves are
designed as stackable modules, offering a cost-effective and compact solution for hydraulic
system design.[4]

Material Composition and Manufacturing

The construction of the MRV-03 and its equivalents emphasizes durability and longevity for use
in industrial hydraulic applications.

» Valve Body: The main body of the MRV-03 is typically manufactured from casting iron.[2]
This material is chosen for its strength, durability, and ability to withstand high pressures,
providing a long operational life.[2] The casting process allows for the creation of the
complex internal geometries required for the valve's function.

¢ Internal Components: The internal working components of the valve, such as the spoal,
poppet, and seat, are generally made from hardened steel.[2] Hardening the steel through
heat treatment processes provides high wear resistance and the ability to maintain precise
tolerances under the high-velocity flow of hydraulic fluid and constant pressure cycling.

e Seals and O-Rings: To prevent leakage of hydraulic fluid, MRV-03 valves incorporate various
seals and O-rings.[6] These are typically made from synthetic rubbers like Nitrile (Buna-N) or
Viton, chosen for their compatibility with hydraulic fluids and their specific temperature and
pressure operating ranges. The specifications often detail the type and hardness of the O-
rings used (e.g., P14, 70° hardness).[4][6]

The manufacturing process involves precision machining of the cast iron body and hardened
steel components to ensure proper fit and function. The modular design, conforming to
standards like ISO 4401-03 / NFPA D03, ensures interchangeability with other components in a
hydraulic system.[4]

Comparison with Equivalent Modular Relief Valves

The MRV-03 is part of a series of modular relief valves, and several manufacturers produce
equivalent valves that conform to the same industry standards. The primary differences often
lie in the pressure ranges, flow capacities, and specific design features.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.cml-motion.com/en/product/MRV-02-A-3-K-50-C.html
https://intlfpa.com/wp-content/uploads/2017/07/G-MODULAR-1.pdf
https://www.omaxhydraulics.com/product/639/108/109/1904?popup=1
https://www.omaxhydraulics.com/product/639/108/109/1904?popup=1
https://www.omaxhydraulics.com/product/639/108/109/1904?popup=1
https://www.baileyhydraulics.com/D03-Modular-Relief-Valve/
https://intlfpa.com/wp-content/uploads/2017/07/G-MODULAR-1.pdf
https://www.baileyhydraulics.com/D03-Modular-Relief-Valve/
https://intlfpa.com/wp-content/uploads/2017/07/G-MODULAR-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14752382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

- MRV-03 (Typical Equivalent Valves (e.g.,
eature
Specifications) from other manufacturers)
Typically D03, D05 (NG10 /
Valve Size D03 (NG6 / CETOP 3)[7] CETOP 5), etc. for other

models

Maximum Pressure

Up to 4500 PSI (320 Bar)[4]

Varies by manufacturer and
model, but often in a similar

range.

Approximately 15 GPM (70

Can vary, with some models

Rated Flow . offering higher or lower flow
L/min)[3]
rates.
] Cast iron body, hardened steel  Similar materials are standard
Material

internals[2]

across most manufacturers.

Pressure Adjustment

Hex screw or knob[2]

Commonly offered with similar

adjustment options.

Control Port

P, A, B, or W (A and B) ports[2]
[4]

Similar porting options are
available from most

manufacturers.

Experimental Protocols and Performance Data

For hydraulic components like the MRV-03, performance is evaluated through standardized

testing procedures. While these are not biological experiments, they are rigorous and data-

driven.

Key Performance Parameters:

o Pressure-Flow Characteristics: This measures the relationship between the pressure setting

and the flow rate through the valve.[4][6]

e Flow-Minimum Pressure Characteristics: This determines the minimum pressure required to

operate the valve at different flow rates.[4][6]
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» Viscosity Effects: The performance of the valve is tested with hydraulic fluids of specific
viscosities (e.g., 100-150 SUS).[4][6]

Experimental Setup (Generalized):

A hydraulic test bench is used, equipped with a hydraulic power unit, pressure and flow
sensors, and a data acquisition system. The valve to be tested is installed in the circuit. The
flow rate is systematically varied, and the corresponding pressure at the inlet of the relief valve
is recorded. This is repeated for different pressure settings on the valve. The data is then
plotted to generate the characteristic curves for the valve.

Component Relationship Diagram

The following diagram illustrates the logical relationship between the main components of a
typical MRV-03 valve.
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Functional Components of MRV-03 Relief Valve
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Caption: Logical relationship of MRV-03 components.

Conclusion

The MRV-03 is a robust and reliable hydraulic component made from durable materials like

cast iron and hardened steel. Its design and manufacturing are standardized to ensure

interchangeability and consistent performance in controlling pressure within hydraulic systems.

While the product designation "MRV-03" does not correspond to a tool or substance within the

life sciences or drug development fields, the engineering principles of material selection,
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manufacturing precision, and performance testing are universally applicable in the
development of reliable and effective technologies across all scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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